2,5-dichloro-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2,5-dichloro-N-(5-pentan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C14H15Cl2N3OS/c1-3-4-8(2)13-18-19-14(21-13)17-12(20)10-7-9(15)5-6-11(10)16/h5-8H,3-4H2,1-2H3,(H,17,19,20)
• InChI Key: SJLRNIPBXUYEFH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C1=NN=C(S1)NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H15Cl2N3OS
• Molecular Weight: 344.3 g/mol

Description

2,5-dichloro-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound with a complex structure that includes a benzamide core substituted with dichloro groups and a thiadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide typically involves multiple steps, starting with the preparation of the benzamide core followed by the introduction of the thiadiazole ring. Common reagents used in these reactions include chlorinating agents for the introduction of dichloro groups and thiadiazole precursors. The reaction conditions often require controlled temperatures and the use of solvents such as acetonitrile or dimethylformamide.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2,5-dichloro-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The dichloro groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

2,5-dichloro-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 3,4-Dichloro-N-(1-methylbutyl)benzamide
• 3,4-Dichloro-N-(pentan-2-yl)benzamide

Uniqueness

2,5-dichloro-N-[5-(pentan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide is unique due to the presence of the thiadiazole ring, which imparts distinct chemical properties and potential biological activities compared to similar compounds. This uniqueness makes it a valuable compound for various research and industrial applications.